1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-[1-[(4-methoxyphenyl)methyl]piperidin-3-yl]propan-1-one
• InChI: InChI=1S/C27H37N3O2/c1-32-26-12-9-25(10-13-26)22-29-15-5-8-24(21-29)11-14-27(31)30-18-16-28(17-19-30)20-23-6-3-2-4-7-23/h2-4,6-7,9-10,12-13,24H,5,8,11,14-22H2,1H3
• InChI Key: KTOHRJCMWLSQBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCCC(C2)CCC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C27H37N3O2
• Molecular Weight: 435.6 g/mol

Description

1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the piperazine class of compounds and has been shown to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine is not fully understood. However, it has been suggested that it acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has also been shown to modulate the activity of the GABAergic and glutamatergic systems in the brain.
Biochemical and Physiological Effects:
1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce dopamine turnover in the prefrontal cortex and striatum, increase serotonin turnover in the hippocampus, and increase GABA levels in the brain. Additionally, it has been shown to improve cognitive function and reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine is its potential use as a therapeutic agent for various neurological disorders. However, one of the limitations for lab experiments is the lack of understanding of its exact mechanism of action. Additionally, more studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine. One direction is to further investigate its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its effects on various neurotransmitter systems in the brain. Additionally, more studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis method of 1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine involves the reaction of 4-methoxybenzylamine with 3-(4-bromobenzyl)-1-piperidinylpropan-1-one, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through the reaction of the intermediate with benzyl chloroformate and piperazine.

Scientific Research Applications

1-benzyl-4-{3-[1-(4-methoxybenzyl)-3-piperidinyl]propanoyl}piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant activities in various animal models. Additionally, it has been studied for its potential use in the treatment of neuropathic pain, Parkinson's disease, and Alzheimer's disease.